1-(1-adamantylacetyl)-4-phenylpiperazine

• IUPAC Name: 2-(1-adamantyl)-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C22H30N2O/c25-21(16-22-13-17-10-18(14-22)12-19(11-17)15-22)24-8-6-23(7-9-24)20-4-2-1-3-5-20/h1-5,17-19H,6-16H2
• InChI Key: KYKPMTMXIVWGON-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CC34CC5CC(C3)CC(C5)C4
• Molecular Formula: C22H30N2O
• Molecular Weight: 338.5 g/mol

Description

1-(1-Adamantylacetyl)-4-phenylpiperazine is a piperazine derivative featuring a rigid adamantane moiety linked via an acetyl group to the piperazine nitrogen. The phenyl group at the 4-position of the piperazine ring contributes to aromatic interactions, a common feature in ligands targeting neurotransmitter receptors (e.g., dopamine, serotonin) .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 1-(1-adamantylacetyl)-4-phenylpiperazine with structurally or functionally related piperazine derivatives:

Table 1: Structural and Functional Comparison of Piperazine Derivatives

Compound Name	Substituent R1	Substituent R4	Molecular Weight	Key Activities/Findings	Reference
1-(1-Adamantylacetyl)-4-phenylpiperazine	Adamantylacetyl	Phenyl	365.47 (calc)	Hypothesized neuroprotection/CNS targeting (structural inference)	N/A
NSPP (1-[(4-Nitrophenyl)sulfonyl]-4-phenylpiperazine)	4-Nitrophenylsulfonyl	Phenyl	377.40	Mitigates radiation-induced cognitive decline via hedgehog pathway activation; no tumor interference
1-(1-Adamantylcarbonyl)-4-(4-nitrophenyl)piperazine	Adamantylcarbonyl	4-Nitrophenyl	369.46	Structural analog; no reported bioactivity
1-(3-Nitrophenyl)-4-phenylpiperazine	3-Nitrophenyl	Phenyl	283.30	Synthetic intermediate; no direct therapeutic data
1-(4-Trifluoromethylphenyl)piperazine	4-Trifluoromethylphenyl	H	230.23	Dopamine D2 receptor ligand; antagonistic activity
KN62 (P2X7 antagonist)	Bis(isoquinolinesulfonyl)-tyrosyl	Phenyl	~700 (calc)	Non-competitive P2X7 receptor antagonist; species-dependent potency

Key Comparisons:

Adamantane-Containing Derivatives: The adamantyl group in 1-(1-adamantylacetyl)-4-phenylpiperazine and 1-(1-adamantylcarbonyl)-4-(4-nitrophenyl)piperazine distinguishes these compounds from simpler piperazine derivatives. Adamantane’s rigidity and lipophilicity may enhance binding to hydrophobic pockets in target proteins, as seen in neuroprotective agents like NSPP .

Functional Group Impact: Sulfonyl vs. Acetyl Linkers: NSPP’s sulfonyl group contributes to its hedgehog pathway activation, while the acetyl group in the target compound might favor different signaling pathways (e.g., dopamine or serotonin receptors) . The trifluoromethyl group in 1-(4-trifluoromethylphenyl)piperazine increases metabolic resistance and receptor selectivity .

Receptor Selectivity: Piperazine derivatives with phenyl or substituted phenyl groups (e.g., 1-(4-trifluoromethylphenyl)piperazine) often target dopamine D2-like receptors. The adamantane moiety in the target compound could shift selectivity toward non-dopaminergic targets, such as sigma receptors or ion channels .

Species-Specific Effects :

• KN62 highlights species-dependent potency variations, a critical consideration for translating preclinical findings. Adamantane derivatives may exhibit similar variability due to differences in receptor orthologs .